Cas no 529-55-5 (Prunin)

Prunin structure

Product Name:Prunin

CAS No:529-55-5

MF:C₂₁H₂₂O₁₀

MW:434.3934

MDL:MFCD00210548

CID:376468

PubChem ID:9910767

Update Time:2024-10-29

Prunin Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-,(2S)-
- (-)-Naringenin 7-beta-D-glucoside
- 4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-,(2S...
- Naringenin-7-O-glucoside
- NARINGENIN-7-O-GLUCOSIDE(AS)
- Prunin
- (-)-Naringenin 7-b-D-glucoside
- 4',5-DIHYDROXY-7-GLUCOSYLOXYFLAVANONE
- naringenin 7-O-beta-D-glucoside
- NARINGENIN-7-GLUCOSIDE
- Naringenin 7-O-glucoside
- Naringenin-7-O-β-D-glucoside
- (2S)-5-Hydroxy-2-(4-hydroxyphenyl)-7-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]o
- (S)-7-(beta-D-Glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- (2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-7-yl beta-D-glucopyranoside
- PRUNIN PROTEIN, PRUNUS
- Pru1 protein, Prunus
- Pru2 protein, Prunus
- Pru du 6 protein, Prunus
- Pru du 6.01 protein, Prunus
- Pru du 6.02 protein, Prunus
- ZIN
- Naringenin 7-0-glucoside
- 5,7,4'-Trihydroxyflavanone 7-O-beta-D-glucopyranoside
- (2S)_naringenin 7-O-�_-glucopyranoside
- (2R)-5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
- 529-55-5
- (R)-5-Hydroxy-2-(4-hydroxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
- AS-76498
- A917901
- CHEBI:28327
- CHEMBL469654
- MFCD00210548
- (S)-5-Hydroxy-2-(4-hydroxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
- NSC 135064
- LSB8HDX4E5
- UNII-LSB8HDX4E5
- NARINGENIN 7-O-.BETA.-D-GLUCOPYRANOSIDE
- CCG-208407
- NS00015840
- Q15424791
- (S)-5-hydroxy-2-(4-hydroxyphenyl)-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)chroman-4-one
- HY-N1549
- NSC-135064
- (2S)-naringenin 7-O-beta-D-glucoside
- AC-35062
- Prunin, >=95% (LC/MS-ELSD)
- 1ST175404
- C09099
- SR-05000013703
- BDBM50249470
- NARINGENIN 7-GLUCOSIDE
- EINECS 208-464-8
- NARINGENIN 7-.BETA.-D-GLUCOSIDE, (-)-
- SR-05000013703-1
- 4H-1-BENZOPYRAN-4-ONE, 7-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-5-HYDROXY-2-(4-HYDROXYPHENYL)-, (S)-
- DTXSID40967365
- 4H-1-Benzopyran-4-one, 7-(.beta.-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-, (2S)-
- NARINGENIN 7-O-.BETA.-D-GLUCOSIDE
- (2S)-7-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-5-HYDROXY-2-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
- AKOS037515151
- NCGC00163599-01
- CS-0017098
- SCHEMBL318229
- (2S)-5-HYDROXY-2-(4-HYDROXYPHENYL)-7-((2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL)OXY-2,3-DIHYDROCHROMEN-4-ONE
- 4',5,7-Trihydroxyflavanone 7-O-.beta.-D-glucopyranoside
- GLXC-14478
- SCHEMBL13625098
- NSC135064
- AKOS032948313
- Flavanone + 3O, O-Hex
- FT-0778089
- NARINGENIN-7-O-BETA-D-GLUCOSIDE
- (2S)-7-(ss-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one; 4',5,7-Trihydroxyflavanone 7-O-ss-D-glucopyranoside; Prunin
- (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
- DA-57175
- MDL： MFCD00210548
- Inchi： 1S/C21H22O10/c22-8-16-18(26)19(27)20(28)21(31-16)29-11-5-12(24)17-13(25)7-14(30-15(17)6-11)9-1-3-10(23)4-2-9/h1-6,14,16,18-24,26-28H,7-8H2/t14-,16+,18+,19-,20+,21+/m0/s1
- InChI Key： DLIKSSGEMUFQOK-SFTVRKLSSA-N
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1=C([H])C(=C2C(C([H])([H])[C@@]([H])(C3C([H])=C([H])C(=C([H])C=3[H])O[H])OC2=C1[H])=O)O[H]

Computed Properties

Exact Mass: 434.12100
Monoisotopic Mass: 434.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 623
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 166
Molecular Weight: 434.4

Experimental Properties

Color/Form: Powder
Density: 1.597
Melting Point: 222-224°C
Boiling Point: 802.4°Cat760mmHg
Flash Point: 284.6°C
Refractive Index: 1.691
PSA: 166.14000
LogP: -0.01700

Prunin Security Information

Signal Word：Danger
Hazard Statement： H410
Warning Statement： P273-P501
Hazardous Material transportation number：UN 3077 9 / PGIII
Hazard Category Code： 22-50
Safety Instruction： S22; S45
Hazardous Material Identification：
HazardClass：9
PackingGroup：Ⅲ
Risk Phrases：R22
Storage Condition：Storage temperature -20 ° C

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